Cas no 19243-04-0 (1-Heptanol, 7-amino-)

1-Heptanol, 7-amino- structure
1-Heptanol, 7-amino- structure
Product name:1-Heptanol, 7-amino-
CAS No:19243-04-0
MF:C7H17NO
MW:131.215982198715
MDL:MFCD02094314
CID:123434
PubChem ID:13956031

1-Heptanol, 7-amino- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanol, 7-amino-
    • 7-Amino heptan-1-ol
    • 7-amino-1-heptanol
    • 7-AMINO-HEPTAN-1-OL
    • 7-AMINO-HEPTAN-1-OL, HYDROCHLORIDE
    • 19243-04-0
    • SCHEMBL63089
    • SY036829
    • KYJSXYQQYWMITG-UHFFFAOYSA-N
    • DTXSID70553270
    • D74762
    • MFCD02094314
    • AMY18876
    • AKOS006276576
    • EN300-396356
    • 7-aminoheptan-1-ol
    • MS-21748
    • CS-0088962
    • DB-333661
    • MDL: MFCD02094314
    • Inchi: InChI=1S/C7H17NO/c8-6-4-2-1-3-5-7-9/h9H,1-8H2
    • InChI Key: KYJSXYQQYWMITG-UHFFFAOYSA-N
    • SMILES: NCCCCCCCO

Computed Properties

  • Exact Mass: 131.13111
  • Monoisotopic Mass: 131.131014166 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 6
  • Complexity: 48.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 131.22
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25

1-Heptanol, 7-amino- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-396356-0.05g
7-aminoheptan-1-ol
19243-04-0
0.05g
$567.0 2023-05-23
Enamine
EN300-396356-2.5g
7-aminoheptan-1-ol
19243-04-0
2.5g
$1407.0 2023-05-23
Enamine
EN300-396356-0.5g
7-aminoheptan-1-ol
19243-04-0
0.5g
$648.0 2023-05-23
Enamine
EN300-396356-10.0g
7-aminoheptan-1-ol
19243-04-0
10g
$5395.0 2023-05-23
1PlusChem
1P002GEY-1g
1-Heptanol, 7-amino-
19243-04-0 97%
1g
$21.00 2024-06-17
Ambeed
A399260-250mg
7-Amino-heptan-1-ol
19243-04-0 97%
250mg
$9.0 2024-04-22
1PlusChem
1P002GEY-100mg
1-Heptanol, 7-amino-
19243-04-0 97%
100mg
$6.00 2024-06-17
1PlusChem
1P002GEY-25g
1-Heptanol, 7-amino-
19243-04-0 97%
25g
$657.00 2023-12-19
Aaron
AR002GNA-25g
1-Heptanol, 7-amino-
19243-04-0 97%
25g
$505.00 2023-12-14
Aaron
AR002GNA-1g
1-Heptanol, 7-amino-
19243-04-0 97%
1g
$23.00 2025-02-10

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:19243-04-0)1-Heptanol, 7-amino-
A944503
Purity:99%/99%
Quantity:10g/25g
Price ($):231.0/578.0